Cas no 1214353-89-5 (Ethyl 5-bromo-3-(trifluoromethyl)picolinate)

• Product Name: Ethyl 5-bromo-3-(trifluoromethyl)picolinate
• CAS No: 1214353-89-5
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 2601121
• Update Time: 2023-08-07

Ethyl 5-bromo-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-(trifluoromethyl)pyridine-2-carboxylate
• Ethyl 5-bromo-3-(trifluoromethyl)picolinate
• ethyl 5-bromo-3-(trifluoromethyl)-2-pyridinecarboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-2-16-8(15)7-6(9(11,12)13)3-5(10)4-14-7/h3-4H,2H2,1H3
• InChI Key： NOIFHPLSUAYGOJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OCC)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 39.2